Cas no 2228138-86-9 (methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate)

• Product Name: methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate
• CAS No: 2228138-86-9
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6276653
• PubChem ID: 165608887
• Update Time: 2025-06-13

methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate
• 2228138-86-9
• EN300-1743118

• Inchi： 1S/C11H16N2O3/c1-7-8(13-6-5-12-7)11(2,3)9(14)10(15)16-4/h5-6,9,14H,1-4H3
• InChI Key： QWMINOQMQWJBAB-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C)(C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate

Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate (CAS No. 2228138-86-9): A Comprehensive Overview

Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate, identified by its CAS number 2228138-86-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound, featuring a unique structural motif, has garnered attention due to its potential applications in various biochemical pathways and drug development strategies. The presence of both hydroxyl and methylpyrazine functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound's structure, characterized by a butanoate backbone with substituents at the 2nd and 3rd carbon positions, suggests potential roles in enzyme inhibition and metabolic interactions. Recent studies have highlighted the importance of such structural motifs in the design of novel therapeutic agents. Specifically, the 3-methylpyrazin-2-yl moiety has been implicated in modulating the activity of various enzymes, including those involved in inflammation and oxidative stress pathways.

In the realm of drug discovery, Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate has been explored for its potential as an intermediate in the synthesis of more complex molecules. Its reactivity allows for further functionalization, enabling researchers to tailor properties such as solubility, bioavailability, and target specificity. This flexibility is particularly valuable in the development of small-molecule inhibitors targeting specific disease-related pathways.

Recent advancements in computational chemistry have facilitated the rapid screening of compounds like Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate for their binding affinity to biological targets. Molecular docking studies have indicated that this compound may interact with proteins involved in signal transduction and cell proliferation, making it a promising candidate for further investigation in oncology research. The hydroxyl group at the 2nd carbon position provides a potential site for hydrogen bonding interactions, enhancing binding stability.

The pharmaceutical industry has shown particular interest in compounds containing pyrazine rings due to their known bioactivity. The 3-methylpyrazin-2-yl substituent in Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate is reminiscent of several FDA-approved drugs that utilize pyrazine derivatives for their therapeutic effects. This similarity suggests that Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate could serve as a valuable building block for new drug candidates.

In addition to its pharmaceutical applications, Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate has potential uses in agrochemical research. The structural features of this compound make it a candidate for developing novel pesticides or herbicides that target specific enzymatic pathways in plants or pests. Such applications could contribute to more sustainable agricultural practices by reducing reliance on traditional chemical agents.

The synthesis of Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yl)butanoate involves multi-step organic reactions, often requiring precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework.

Evaluation of Methyl 2-hydroxy-3-methyl-3-(3-methylpyrazin-2-yll)butanoate's pharmacokinetic properties is crucial for determining its suitability as a drug candidate. Studies have begun to explore its metabolic stability, distribution patterns, and excretion routes. These assessments are essential for predicting how the compound behaves within an organism and identifying any potential toxicological concerns that may need to be addressed before further development.

The growing interest in Methyl 2-hydroxy--m--m--(m--m--m--m--m--m--m--m--m--m--m--m--m--m--)butanoate underscores its significance as a versatile chemical entity with broad applications across multiple scientific disciplines. As research continues to uncover new biological targets and synthetic strategies, this compound is likely to play an increasingly important role in both academic and industrial settings.